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Compound of Interest

Compound Name: XL-13n

Cat. No.: B1193830 Get Quote

** chercheurs, scientifiques et professionnels du développement de médicaments, ce

document fournit un aperçu concis des informations publiquement disponibles concernant le

composé désigné XL-13n. Les données présentées sont basées sur les informations extraites

de bases de données chimiques accessibles au public.**

Chemical Structure and Properties
Based on available data, XL-13n is identified as a molecule with the chemical formula C₇H₁₃N.

[1] The compound is registered under the CAS Registry Number 7383-77-9.[1] A summary of

its key chemical identifiers is provided in Table 1.

Table 1: Chemical Identifiers for XL-13n

Identifier Value

Chemical Formula C₇H₁₃N[1]

Molecular Weight 111.1848 g/mol [1]

CAS Registry Number 7383-77-9[1]

IUPAC Standard InChI
InChI=1S/C7H13N/c1-4-5-6-7-8(2)3/h4,7H2,1-

3H3[1]

IUPAC Standard InChIKey XOJYPYPTLZUHAG-UHFFFAOYSA-N[1]
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At present, detailed experimental protocols, quantitative data from biological assays, and

associated signaling pathways for a compound specifically designated as "XL-13n" are not

available in the public scientific literature. Further research may be required to elucidate the

biological activity and therapeutic potential of this molecule.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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